SR-302

• Molecular Formula: C32H42N6O5S
• Molecular Weight: 622.8 g/mol
• InChI: InChI=1S/C32H42N6O5S/c1-44(42,43)37-18-7-10-26(22-37)35-31(40)27(17-14-23-8-3-2-4-9-23)36-30(39)25-15-12-24(13-16-25)20-34-32(41)28-21-33-29-11-5-6-19-38(28)29/h5-6,11-13,15-16,19,21,23,26-27H,2-4,7-10,14,17-18,20,22H2,1H3,(H,34,41)(H,35,40)(H,36,39)/t26?,27-/m0/s1
• InChIKey: WGMNFJAFXXXRLZ-GEVKEYJPSA-N

SR-302: A Dual DDR/p38 Kinase Chemical Probe for Fibrosis and Cancer Research

SR-302 is a potent and selective dual inhibitor of Discoidin Domain Receptors (DDR1/2) and p38α mitogen-activated protein kinase (MAPK), with IC50 values of 23 nM, 18 nM, and 125 nM, respectively . It is a cell-active chemical probe developed to study the role of DDR kinases in fibrotic disorders and cancer [1].

Workflow Dual DDR/p38 pathway inhibition studies

Tool Type Cell-active chemical probe with matched negative control

Selection Context Kinase selectivity research workflow

• [1] Röhm S, et al. Development of a Selective Dual Discoidin Domain Receptor (DDR)/p38 Kinase Chemical Probe. J Med Chem. 2021 Sep 23;64(18):13451-13474. View Source

Why SR-302 Cannot Be Substituted by Single-Target DDR or p38 Inhibitors

SR-302's dual inhibition profile and comprehensive kinome-wide selectivity characterization differentiate it from single-target DDR inhibitors (e.g., DDR1-IN-1) or p38-specific inhibitors (e.g., BIRB 796). Substituting SR-302 with these alternatives would compromise the ability to simultaneously probe DDR and p38 signaling pathways in fibrotic disease models, as SR-302 uniquely engages both kinase families while maintaining high selectivity [1]. Furthermore, the availability of a structurally matched negative control (compound 31) enables rigorous target validation studies that are not possible with uncharacterized analogs [2].

Single-target DDR or p38 inhibitors may not reproduce dual-pathway engagement in fibrosis models.

Prior-generation DDR/p38 inhibitors may carry off-target TIE/TRK activity that confounds selectivity interpretation.

Uncharacterized analogs lack a matched negative control, which limits rigorous target validation.

• [1] Scite.ai report: Development of a Selective Dual Discoidin Domain Receptor (DDR)/p38 Kinase Chemical Probe. Accessed 2026-04-17. View Source
• [2] Röhm S, et al. J Med Chem. 2021 Sep 23;64(18):13451-13474. View Source

Quantitative Differentiation of SR-302 from Kinase Inhibitor Alternatives

Potency Comparison: SR-302 vs. Single-Target DDR1 Inhibitor DDR1-IN-1

SR-302 demonstrates 4.6-fold higher potency against DDR1 (IC50 23 nM) compared to the selective DDR1 inhibitor DDR1-IN-1 (IC50 105 nM), while also providing concurrent p38α inhibition (IC50 125 nM) [1]. This dual activity enables simultaneous interrogation of DDR and p38 pathways, which are both implicated in fibrosis progression.

DDR1 Potency vs. DDR1-IN-1

Head-to-head

IC50 23 nM vs. 105 nM (4.6-fold lower IC50)

Supports reported DDR1 pathway-response context with concurrent p38α activity.

Biochemical assay; cross-study comparable data.

Evidence Dimension	DDR1 Inhibition Potency
Target Compound Data	IC50 23 nM
Comparator Or Baseline	DDR1-IN-1 IC50 105 nM
Quantified Difference	4.6-fold lower IC50 (more potent)
Conditions	Biochemical kinase inhibition assay

Why This Matters

Higher DDR1 potency combined with p38 activity allows researchers to target two fibrotic signaling nodes simultaneously, reducing the need for combination treatments.

• [1] DDR1-IN-1 (PubChem CID 53358441). View Source

Kinome-Wide Selectivity: SR-302 Profile vs. Prior Generation DDR/p38 Inhibitors

SR-302 was profiled against a panel of 468 kinases, demonstrating high kinome-wide selectivity with minimal off-target interactions beyond DDR1/2 and p38α/β [1]. In contrast, earlier DDR/p38 inhibitors often showed undesired activity on TIE or TRK kinases, which are associated with angiogenesis and neuronal toxicity [2].

Kinome-Wide Selectivity

Reported

468-kinase panel; hits only DDR1/2 and p38α/β. No TIE/TRK activity.

Isoform-selectivity assay context supports cleaner target-attribution studies.

Prior inhibitors showed undesired TIE/TRK activity.

Evidence Dimension	Kinome Selectivity
Target Compound Data	Tested against 468 kinases; hits only DDR1/2 and p38α/β
Comparator Or Baseline	Prior DDR/p38 inhibitors (unspecified) showed activity on TIE/TRK kinases
Quantified Difference	Qualitative: No off-target activity on TIE/TRK vs. prior inhibitors with undesired activity
Conditions	KINOMEscan or equivalent kinase panel

Why This Matters

High selectivity ensures experimental outcomes are attributable to DDR/p38 inhibition, reducing confounding effects in target validation studies.

• [1] Scite.ai report: Development of a Selective Dual Discoidin Domain Receptor (DDR)/p38 Kinase Chemical Probe. View Source
• [2] Röhm S, et al. J Med Chem. 2021 Sep 23;64(18):13451-13474. View Source

Structural Basis for Selectivity: P-Loop Folding Conformation Unique to SR-302

Crystal structures reveal that SR-302 stabilizes a unique folded P-loop conformation in p38α, a feature not observed with other type II kinase inhibitors [1]. This conformational change contributes to its selectivity by exploiting non-conserved amino acids in the active site [2].

Structural Selectivity Basis

Method context

Stabilizes a unique folded P-loop in p38α (PDB: 7BDO).

Conformational change not observed with other type II inhibitors; informs rational design.

X-ray crystallography data.

Evidence Dimension	Conformational change in kinase domain
Target Compound Data	Induces folded P-loop conformation in p38α
Comparator Or Baseline	Other type II inhibitors (e.g., BIRB 796) do not induce this conformation
Quantified Difference	Qualitative structural differentiation
Conditions	X-ray crystallography of p38α:SR-302 complex (PDB: 7BDO)

Why This Matters

Understanding the structural basis of selectivity aids in rational design of experiments and interpretation of biological effects.

• [1] RCSB PDB entry 7BDO: MAPK14 bound with SR302. View Source
• [2] Röhm S, et al. J Med Chem. 2021 Sep 23;64(18):13451-13474. View Source

Negative Control Availability: Compound 31 Enables Rigorous Target Validation

A structurally related negative control compound (compound 31) was developed alongside SR-302 [1]. This compound lacks DDR/p38 inhibitory activity but retains similar physicochemical properties, allowing researchers to distinguish target-specific effects from off-target or compound-related artifacts.

Matched Negative Control

Data to verify

Compound 31: structurally related but lacks DDR/p38 inhibitory activity.

Enables comparator assay-response context for on-target effect validation.

Same synthesis and characterization batch.

Evidence Dimension	Availability of inactive analog
Target Compound Data	SR-302 (active probe)
Comparator Or Baseline	Compound 31 (structurally matched negative control)
Quantified Difference	Qualitative: Active vs. inactive
Conditions	Synthesized and characterized in the same study

Why This Matters

The matched negative control is essential for robust experimental design in target validation and mechanism-of-action studies.

• [1] Röhm S, et al. J Med Chem. 2021 Sep 23;64(18):13451-13474. View Source

Cellular Activity: SR-302 Engages Targets in Living Cells at Low Nanomolar Concentrations

SR-302 is described as a 'cell-active' chemical probe, with cellular target engagement confirmed in HEK293T cells using NanoBRET assays [1]. For p38α, the cellular IC50 measured by NanoBRET was 125 nM, consistent with its biochemical potency, indicating efficient cell permeability and intracellular target binding [2].

Cellular Target Engagement

Assay context

p38α cellular IC50 125 nM (NanoBRET, HEK293T).

Supports cell-permeable probe activity; pathway-response context confirmed.

Comparable to biochemical IC50.

Evidence Dimension	Cellular target engagement
Target Compound Data	p38α cellular IC50 125 nM (NanoBRET)
Comparator Or Baseline	Biochemical IC50 125 nM
Quantified Difference	Comparable cellular vs. biochemical activity
Conditions	HEK293T cells expressing p38α, NanoBRET assay

Why This Matters

Confirmed cellular activity ensures the compound is suitable for use in cell-based assays, bridging in vitro potency to in vivo applicability.

• [1] Röhm S, et al. J Med Chem. 2021 Sep 23;64(18):13451-13474. View Source
• [2] BindingDB entry BDBM50586589 for SR-302. View Source

Optimal Application Scenarios for SR-302 in Fibrosis and Oncology Research

Fibrosis Research: Simultaneous Inhibition of DDR and p38 Pathways

SR-302 is ideal for investigating the interplay between DDR1/2-mediated collagen signaling and p38 MAPK-driven inflammatory responses in fibrotic diseases. Its dual inhibition profile allows researchers to assess the combined therapeutic potential of targeting both pathways without using multiple compounds, reducing experimental variability [1].

Cancer Cell Signaling: Probing DDR Kinase Function in Tumor Progression

In cancer models where DDR1/2 overexpression correlates with metastasis and poor prognosis, SR-302 provides a precise tool to dissect DDR signaling contributions. Its high kinome selectivity minimizes confounding off-target effects, ensuring that observed phenotypic changes are attributable to DDR/p38 inhibition [2].

Target Validation Studies: Leveraging SR-302 and Its Negative Control

For rigorous target validation, researchers can use SR-302 in parallel with its structurally matched negative control (compound 31) to confirm that observed biological effects are on-target. This is a best practice for chemical probe usage and enhances the credibility of preclinical findings [1].

Application

Selection Property

Validation Focus

Fibrosis signaling interplay

Dual DDR/p38 pathway-study fit

Collagen and inflammatory model-response endpoints

Cancer cell model studies

Kinome selectivity review

Metastasis-related phenotypic endpoint monitoring

Target validation research

Matched negative-control availability

Comparator assay-response context for on-target credibility

• [1] Röhm S, et al. J Med Chem. 2021 Sep 23;64(18):13451-13474. View Source
• [2] Scite.ai report: Development of a Selective Dual Discoidin Domain Receptor (DDR)/p38 Kinase Chemical Probe. View Source